Cas no 2034496-38-1 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide
• CAS No: 2034496-38-1
• MF: C₂₀H₂₆N₂O₅
• MW: 374.430845737457
• CID: 6414804
• PubChem ID: 122162791
• Update Time: 2025-07-13

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide
• F6573-4218
• AKOS032464023
• 2034496-38-1
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-phenyloxane-4-carboxamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C20H26N2O5/c23-17-6-7-18(24)22(17)11-15-27-14-10-21-19(25)20(8-12-26-13-9-20)16-4-2-1-3-5-16/h1-5H,6-15H2,(H,21,25)
• InChI Key： ZNAOYWLGSSGPEM-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCOCCN2C(CCC2=O)=O)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 374.18417193g/mol
• Monoisotopic Mass: 374.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.9Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide

Professional Introduction to N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide (CAS No. 2034496-38-1)

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034496-38-1, belongs to a class of molecules that exhibit promising properties for drug development. The intricate architecture of this molecule, characterized by a combination of heterocyclic and aliphatic moieties, makes it a subject of intense research interest.

The molecular structure of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide consists of several key functional groups that contribute to its chemical reactivity and biological potential. The presence of a 2,5-dioxopyrrolidin-1-yl moiety in the molecule suggests possible interactions with biological targets, while the ethoxyethyl chain provides a flexible linker that can modulate solubility and bioavailability. Additionally, the phenyloxane ring introduces a rigid aromatic core that may enhance binding affinity to specific receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have indicated that N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide may interact with various enzymes and receptors involved in critical biological pathways. These interactions could potentially lead to therapeutic effects in areas such as inflammation, cancer, and neurodegenerative diseases.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. The dual functionality of the molecule, combining both hydrophilic and hydrophobic regions, appears to contribute to its ability to cross cell membranes effectively. This property is crucial for developing orally active drugs that can reach their target sites within the body.

The synthesis of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide presents a challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have been employed to ensure high purity and yield. These advancements are essential for advancing preclinical studies and eventually clinical trials.

The potential applications of this compound are vast and span multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the presence of functional groups that can modulate inflammatory pathways. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in oncology and central nervous system disorders. The phenyloxane core, in particular, has been identified as a key feature in several pharmacologically active compounds, further supporting the exploration of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide's therapeutic potential.

As research continues to progress, the understanding of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane-4-carboxamide will undoubtedly expand. New synthetic routes may be developed to optimize production efficiency, while additional biochemical studies could reveal novel mechanisms of action. The integration of machine learning and artificial intelligence into drug discovery is also likely to play a significant role in identifying new derivatives and analogs with enhanced properties.

The journey from laboratory discovery to clinical application is long and complex, but compounds like N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-phenyloxane carboxamide highlight the exciting possibilities within pharmaceutical chemistry. The combination of innovative design and rigorous scientific investigation holds the promise of bringing new treatments to patients worldwide.